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Solubility and Basic Properties

Understanding the fundamental properties of VPS34-IN1 is the first step in planning your experiments. Here

is a summary of its key characteristics [1] [2] [3]:

Property Specification

Molecular Formula C₂₁H₂₄ClN₇O [1] [2]

Molecular Weight 425.91 g/mol [4] [2] [3]

CAS Number 1383716-33-3 [1] [2] [3]

Appearance White to off-white solid powder [1] [2]

Purity ≥ 98% - 99.78% [4] [1] [3]

Solubility Data (In Vitro) [4] [1] [2]:

DMSO: ~85 mg/mL (~199.6 mM)
Ethanol: ~85 mg/mL (~199.6 mM)

Water: Insoluble

A critical point to note is that DMSO is hygroscopic (absorbs moisture from the air), and the presence of

water can significantly reduce its dissolving capacity. Therefore, it is crucial to use freshly opened,
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anhydrous DMSO for preparing stock solutions [4] [2].

Stock Solution Preparation and In Vitro Use

For cell-based assays, preparing a concentrated stock solution is standard practice.

Preparation of 10 mM DMSO Stock Solution [2]:

Calculate Mass: To make 1 mL of a 10 mM solution, you need 4.26 mg of VPS34-IN1.
Weigh Compound: Accurately weigh out the powder.

Dissolve: Add the powder to a volumetric vial and bring it to a final volume of 1 mL with fresh, pure
DMSO.

Mix: Vortex or sonicate until a clear solution is obtained.
Aliquot and Store: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C. Avoid

repeated freeze-thaw cycles to maintain stability.

Working Concentration Guidance: The appropriate working concentration depends on your experimental

goals. Administration of VPS34-IN1 to cells induces a rapid, dose-dependent dispersal of PtdIns(3)P from

endosome membranes within 1 minute [5] [4] [3]. Here are some experimentally validated concentrations:

To induce a ~50-60% loss of SGK3 phosphorylation within 1 minute, use 1 µM [5] [2].

For a partial reduction in SGK3 activity (~40%), 0.1 µM can be effective [5].
In studies on AML cells, a concentration of 5 µM was used in viability assays over 48 hours [6].

Always prepare a fresh working dilution from your DMSO stock for each experiment.

In Vivo Formulation Guidelines

For animal studies, the DMSO stock solution must be further diluted into a biocompatible solvent system.

Below are two validated formulations for in vivo administration [4] [2].

Formulation Composition
Final
Concentration
Achieved

Administration Note

Formulation 1
(Aqueous

5% DMSO, 40% PEG300,

5% Tween-80, 50% Saline

~4.25 mg/mL (9.98

mM) [4]

Clear solution; prepare

sequentially and use
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Formulation Composition
Final
Concentration
Achieved

Administration Note

Solution) [4] [2] immediately [4].

Formulation 2
(Oil-Based
Solution)

5% DMSO, 95% Corn Oil
[4] [2]

~0.71 mg/mL (1.66
mM) [4]

Clear solution; prepare
sequentially and use

immediately [4].

Preparation instructions for Formulation 1 (1 mL total volume example) [4]:

Add 50 µL of your 85 mg/mL DMSO stock solution to 400 µL of PEG300. Mix evenly until clear.
Add 50 µL of Tween-80 to the mixture. Mix evenly until clear.

Add 500 µL of saline (0.9% NaCl in ddH₂O) to adjust the volume to 1 mL. Mix evenly.
The final mixture should be a clear solution and used immediately for optimal results.

Solubility Troubleshooting Workflow

This decision diagram can help you diagnose and solve common solubility problems.
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Troubleshooting VPS34-IN1 Solubility

Is your DMSO stock solution clear?
(Concentration ~85 mg/mL?)

Is your working solution in aqueous buffer clear?

When diluting for experiment

 Stock is ready.
Aliquot and store at -20°C/-80°C.

Avoid freeze-thaw cycles.

Yes

Try gentle warming
(37°C water bath) and/or brief sonication.

No

 Working solution is ready for use.
Ensure final DMSO concentration

is tolerated by cells (<0.5-1%).

Yes
Ensure correct dilution order:

DMSO stock → PEG300 → Tween-80 → Saline

No

Check DMSO quality and age

Use only fresh, anhydrous DMSO.
Moisture-absorbed DMSO reduces solubility.

If still not clear

Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the primary mechanism of action of VPS34-IN1? A1: VPS34-IN1 is a potent and highly

selective inhibitor of the class III PI3K lipid kinase Vps34. It inhibits the phosphorylation of

phosphatidylinositol (PtdIns) to produce PtdIns(3)P with an IC₅₀ of 25 nM. It shows excellent selectivity, not

significantly inhibiting 340 tested protein kinases or other lipid kinases, including all class I and class II

PI3K isoforms [5] [4] [3].

Q2: Can VPS34-IN1 be used to study autophagy? A2: Yes. VPS34-IN1 modulates autophagy by

inhibiting a key kinase involved in autophagosome formation. It has been shown to inhibit both basal and L-

asparaginase-induced autophagy in acute myeloid leukemia cells [6] [4] [2].
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Q3: Are there any stability concerns for stock solutions? A3: While formal stability studies are not

provided in the search results, standard laboratory practice is to aliquot stock solutions and store them at

-20°C or -80°C. You should avoid repeated freeze-thaw cycles to prevent compound degradation and

precipitation. For the best results, use freshly prepared stock solutions for critical experiments [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.
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